Cas no 2228509-21-3 ({1-(2-fluoropyridin-3-yl)methylcyclopropyl}methanamine)

• Product Name: {1-(2-fluoropyridin-3-yl)methylcyclopropyl}methanamine
• CAS No: 2228509-21-3
• MF: C₁₀H₁₃FN₂
• MW: 180.222025632858
• CID: 6410390
• PubChem ID: 165973496
• Update Time: 2025-10-28

{1-(2-fluoropyridin-3-yl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(2-fluoropyridin-3-yl)methylcyclopropyl}methanamine
• 2228509-21-3
• EN300-1822846
• {1-[(2-fluoropyridin-3-yl)methyl]cyclopropyl}methanamine

• Inchi： 1S/C10H13FN2/c11-9-8(2-1-5-13-9)6-10(7-12)3-4-10/h1-2,5H,3-4,6-7,12H2
• InChI Key： DVEPGZKFEWCCNM-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CN=1)CC1(CN)CC1

Computed Properties

• Exact Mass: 180.10627659g/mol
• Monoisotopic Mass: 180.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.9Ų

Additional information on {1-(2-fluoropyridin-3-yl)methylcyclopropyl}methanamine

Comprehensive Overview of {1-(2-fluoropyridin-3-yl)methylcyclopropyl}methanamine (CAS No. 2228509-21-3)

The compound {1-(2-fluoropyridin-3-yl)methylcyclopropyl}methanamine (CAS No. 2228509-21-3) is a fluorinated pyridine derivative with a cyclopropylmethanamine backbone. This unique structure has garnered significant interest in pharmaceutical and agrochemical research due to its potential applications in drug discovery and material science. The presence of the 2-fluoropyridin-3-yl moiety enhances its reactivity and binding affinity, making it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated heterocycles like {1-(2-fluoropyridin-3-yl)methylcyclopropyl}methanamine has surged, driven by their role in developing next-generation therapeutics. Researchers are particularly intrigued by its potential in targeting central nervous system (CNS) disorders, a hot topic in modern medicine. The compound's ability to cross the blood-brain barrier, combined with its structural versatility, positions it as a promising candidate for neurodegenerative disease research.

From a synthetic chemistry perspective, CAS No. 2228509-21-3 exemplifies the growing trend of incorporating fluorine atoms into organic frameworks to improve metabolic stability and bioavailability. This aligns with the broader industry shift toward fluorine-containing pharmaceuticals, which account for over 20% of FDA-approved drugs in the last decade. The cyclopropylmethanamine segment further contributes to its rigidity, a desirable trait for molecular docking studies.

Beyond pharmaceuticals, {1-(2-fluoropyridin-3-yl)methylcyclopropyl}methanamine has shown promise in agrochemical innovation. Its structural motifs are being explored for developing eco-friendly pesticides, addressing global concerns about sustainable agriculture. The fluorine atom's electronegativity enhances interactions with biological targets while minimizing environmental persistence—a key consideration in green chemistry initiatives.

Analytical characterization of this compound typically involves advanced techniques like NMR spectroscopy and high-resolution mass spectrometry, reflecting the precision required in modern chemical synthesis. Its molecular weight and logP value make it suitable for medicinal chemistry optimization, particularly in fragment-based drug design—a trending approach in precision medicine.

The scientific community continues to investigate CAS No. 2228509-21-3 for its structure-activity relationships (SAR), with computational chemistry playing an increasingly important role. Molecular modeling studies suggest that the fluoropyridine component could enable hydrogen bonding interactions critical for enzyme inhibition, a mechanism relevant to cancer therapy and anti-inflammatory drugs.

As regulatory agencies emphasize safety-by-design principles, the controlled synthesis of {1-(2-fluoropyridin-3-yl)methylcyclopropyl}methanamine exemplifies how rational molecular design can balance efficacy with reduced off-target effects. This aligns with current searches for "safer chemical alternatives" and "low-toxicity intermediates" in academic and industrial databases.

In material science, derivatives of this compound are being examined for organic electronic applications, particularly in semiconductor layers where fluorine substitution can modulate electron transport properties. This dual applicability across life sciences and advanced materials underscores its interdisciplinary significance.

Future research directions may explore the compound's potential in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors—two rapidly evolving areas in drug discovery. The methylcyclopropyl group's strain energy could facilitate novel molecular recognition patterns, offering fresh avenues for targeted protein degradation strategies.

For synthetic chemists, optimizing the yield and purity of {1-(2-fluoropyridin-3-yl)methylcyclopropyl}methanamine remains an active area of investigation, with recent patents highlighting improved catalytic methods for its production. These advancements address common search queries about "scalable synthesis of fluorinated amines" and "purification techniques for nitrogen heterocycles."

In conclusion, CAS No. 2228509-21-3 represents a compelling case study in how strategic fluorine incorporation and conformationally constrained architectures can expand the boundaries of functional molecules. Its ongoing exploration across multiple scientific domains reflects the compound's versatility and the pharmaceutical industry's pursuit of molecular innovation.